Cas no 1564079-00-0 (ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate)

Ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate is a versatile chemical intermediate characterized by its unique pyrrolidine-based structure with an α,β-unsaturated ester moiety. The (3Z)-configuration of the double bond and the presence of the 1-methylpyrrolidinylidene group contribute to its reactivity in conjugate addition reactions and cyclization processes. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where it serves as a key building block for heterocyclic frameworks. Its ester functionality enhances solubility in organic solvents, facilitating further derivatization. The electron-withdrawing nature of the ester group adjacent to the unsaturated system also promotes selective nucleophilic attacks, making it useful for constructing complex molecular architectures. The compound's stability under ambient conditions allows for convenient handling and storage.
ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate structure
1564079-00-0 structure
Product Name:ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate
CAS No:1564079-00-0
MF:C9H15NO2
MW:169.220902681351
CID:5745993
PubChem ID:133671627
Update Time:2025-07-02

ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl2-(1-methylpyrrolidin-3-ylidene)acetate
    • Ethyl 2-(1-methylpyrrolidin-3-ylidene)acetate
    • 1564079-00-0
    • Acetic acid, 2-(1-methyl-3-pyrrolidinylidene)-, ethyl ester
    • ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate
    • Inchi: 1S/C9H15NO2/c1-3-12-9(11)6-8-4-5-10(2)7-8/h6H,3-5,7H2,1-2H3/b8-6+
    • InChI Key: ZXFYNGMKCCVHOD-SOFGYWHQSA-N
    • SMILES: O(CC)C(/C=C1/CN(C)CC/1)=O

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.102±0.06 g/cm3(Predicted)
  • Boiling Point: 237.3±15.0 °C(Predicted)
  • pka: 6.74±0.20(Predicted)

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Additional information on ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate

Comprehensive Overview of Ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate (CAS No. 1564079-00-0)

Ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate (CAS No. 1564079-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a pyrrolidine ring with a methyl substituent and an ethyl acetate moiety, is widely studied for its potential applications in drug discovery and material science. Its Z-configuration at the double bond adds to its stereochemical significance, making it a valuable intermediate in asymmetric synthesis.

The compound's molecular formula, C10H15NO2, and its 1564079-00-0 CAS registry number are frequently searched by researchers investigating heterocyclic compounds or bioactive intermediates. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such molecules, as they align with the demand for sustainable and computationally optimized synthetic pathways. Questions like "How to synthesize Ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate?" or "What are the applications of CAS 1564079-00-0?" are commonly explored in academic forums and patent literature.

From a synthetic perspective, Ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate is often prepared via condensation reactions involving 1-methylpyrrolidin-3-one and ethyl glyoxylate, followed by purification techniques like column chromatography. Its stability under ambient conditions and solubility in polar solvents make it practical for laboratory use. Researchers also highlight its role in constructing nitrogen-containing scaffolds, which are pivotal in developing kinase inhibitors or antimicrobial agents—a hot topic in precision medicine.

In the context of SEO optimization, this compound's nomenclature and CAS number are critical keywords. Long-tail phrases such as "buy Ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate" or "CAS 1564079-00-0 supplier" reflect commercial demand, while technical queries like "NMR spectrum of 1564079-00-0" cater to analytical chemists. Integrating these terms naturally into content enhances visibility on platforms like Google Scholar and Reaxys.

Environmental and regulatory considerations are also paramount. While 1564079-00-0 is not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and low ecotoxicity align with the EPA’s green chemistry principles, a trending focus in industrial R&D. This positions it favorably for applications in crop protection or biodegradable polymers, addressing global concerns about sustainable chemistry.

Future research directions for Ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate may explore its utility in catalysis or photodynamic therapy, leveraging its conjugated system. Collaborative studies between computational chemists and experimentalists could unlock novel reactivities, answering questions like "Can CAS 1564079-00-0 act as a ligand in metal-organic frameworks?"—a niche yet growing area in materials science.

In summary, Ethyl 2-(3Z)-1-methylpyrrolidin-3-ylideneacetate (CAS No. 1564079-00-0) exemplifies the intersection of synthetic versatility and applied research. Its relevance to drug development, agrochemical innovation, and green synthesis ensures continued scientific and commercial interest, making it a compound worth monitoring in evolving chemical landscapes.

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